Cas no 81269-18-3 (Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-)
![Benzenamine,4-[(chlorophenylmethyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/81269-18-3x500.png)
81269-18-3 structure
Product name:Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-
Benzenamine,4-[(chlorophenylmethyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,4-[(chlorophenylmethyl)sulfonyl]-
- 4-[chloro(phenyl)methyl]sulfonylaniline
- 4-([Chloro(phenyl)methyl]sulfonyl)aniline #
- NSC111082
- NSC-111082
- 4-Aminophenyl-.alpha.-chlorobenzyl sulfone
- 81269-18-3
- WLWWOOJBMLDPLN-UHFFFAOYSA-N
- DTXSID10296699
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- Inchi: InChI=1S/C13H12ClNO2S/c14-13(10-4-2-1-3-5-10)18(16,17)12-8-6-11(15)7-9-12/h1-9,13H,15H2
- InChI Key: WLWWOOJBMLDPLN-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(S(=O)(=O)C2=CC=C(C=C2)N)Cl
Computed Properties
- Exact Mass: 281.0277275g/mol
- Monoisotopic Mass: 281.0277275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5Ų
- XLogP3: 2.7
Benzenamine,4-[(chlorophenylmethyl)sulfonyl]- Related Literature
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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